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Compound of Interest

Compound Name:
1-(2-Chloroethoxy)-4-

methoxybenzene

CAS No.: 3383-74-2

Cat. No.: B1278227

Get Quote

An In-Depth Technical Guide to 1-(2-Chloroethoxy)-4-methoxybenzene (CAS 3383-74-2)

Authored by a Senior Application Scientist
This document provides a comprehensive technical overview of 1-(2-Chloroethoxy)-4-
methoxybenzene, a versatile bifunctional molecule. Intended for researchers, chemists, and

professionals in drug development and materials science, this guide delves into the

compound's core properties, synthesis, reactivity, and applications, grounding all information in

established scientific principles and methodologies.

Core Molecular Identity and Physicochemical Profile
1-(2-Chloroethoxy)-4-methoxybenzene (CAS No. 3383-74-2) is an organic compound

featuring a para-substituted benzene ring with a methoxy group and a 2-chloroethoxy group.[1]

This unique combination of a reactive alkyl halide and an electron-donating methoxy group

makes it a valuable intermediate in various synthetic applications.[1]
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Structural and Physicochemical Data
The fundamental properties of this compound are summarized below. These parameters are

critical for designing reaction conditions, purification strategies, and ensuring safe handling.
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Property Value Source(s)

CAS Number 3383-74-2 [1][2]

IUPAC Name
1-(2-chloroethoxy)-4-

methoxybenzene
[1]

Synonyms

2-Chloroethyl 4-methoxyphenyl

ether, 2-Chloroethyl p-anisyl

ether

[2]

Molecular Formula C₉H₁₁ClO₂ [1][2]

Molecular Weight 186.63 g/mol [1]

Appearance
Colorless to yellow liquid; may

also be a solid
[1][3][4]

Density ~1.13 g/cm³ [1][2]

Boiling Point
125-128 °C at 13.0 mbar;

272.66 °C at 760 mmHg
[1][2]

Melting Point

286-287 °C (Note: This value

appears unusually high and

may be anomalous)

[2]

Flash Point 107.6 °C [2]

Refractive Index 1.506 [2]

Water Solubility 130 mg/L at 20°C (Limited) [1]

Organic Solvent Solubility
Soluble in methanol,

dichloromethane
[1]

SMILES COC1=CC=C(C=C1)OCCCl [1]

InChI Key
CAMJRUQPYAEKHX-

UHFFFAOYSA-N
[1]
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The synthesis of 1-(2-Chloroethoxy)-4-methoxybenzene is typically achieved via nucleophilic

substitution, leveraging the acidity of the phenolic proton of 4-methoxyphenol.

General Synthetic Workflow
A common and effective method is the Williamson ether synthesis, where the sodium salt of 4-

methoxyphenol reacts with an excess of a suitable chloro-ethereal reagent.

Starting Materials

Reaction Step

Product Formation

4-Methoxyphenol

Nucleophilic
Substitution (SN2)

Base (e.g., NaOH, NaH) 1-Bromo-2-chloroethane
or 1,2-Dichloroethane

1-(2-Chloroethoxy)-
4-methoxybenzene

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-(2-Chloroethoxy)-4-methoxybenzene.

Detailed Laboratory Protocol: Nucleophilic Substitution
This protocol describes the synthesis from 4-methoxyphenol and 1-bromo-2-chloroethane.

Step 1: Deprotonation of 4-Methoxyphenol

In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 4-

methoxyphenol (1.0 eq) in a suitable polar aprotic solvent (e.g., acetone or DMF).
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Add a base such as anhydrous potassium carbonate (K₂CO₃, 1.5 eq) to the solution.

Stir the mixture at room temperature for 30-60 minutes to form the potassium 4-

methoxyphenoxide salt.

Step 2: Alkylation

Add 1-bromo-2-chloroethane (1.2 eq) to the reaction mixture dropwise. Using a slight excess

of the alkylating agent ensures the complete consumption of the phenoxide.

Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using

Thin Layer Chromatography (TLC).

Step 3: Work-up and Purification

After the reaction is complete, cool the mixture to room temperature and filter to remove the

inorganic salts.

Evaporate the solvent from the filtrate under reduced pressure.

Dissolve the resulting crude oil in a water-immiscible organic solvent like ethyl acetate or

dichloromethane.

Wash the organic layer sequentially with water and brine to remove any remaining salts and

impurities.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in

vacuo to yield the crude product.

Purify the product via vacuum distillation or column chromatography to obtain pure 1-(2-
Chloroethoxy)-4-methoxybenzene.

Expert Rationale:

Choice of Base & Solvent: A weak base like K₂CO₃ is sufficient to deprotonate the phenol

without causing side reactions. A polar aprotic solvent like acetone facilitates the Sₙ2

reaction by solvating the cation (K⁺) while leaving the nucleophile (phenoxide) relatively free

to attack.
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Alkylating Agent: 1-bromo-2-chloroethane is used because the bromide is a better leaving

group than chloride, ensuring the reaction occurs preferentially at the carbon-bromine bond.

The chloro group remains intact for subsequent functionalization.

Purification: The aqueous work-up is crucial for removing inorganic byproducts. Vacuum

distillation is effective for purifying liquids with relatively high boiling points, preventing

thermal decomposition.[1]

Reactivity and Synthetic Utility
The dual functionality of 1-(2-Chloroethoxy)-4-methoxybenzene makes it a versatile building

block. The chloroethoxy group is susceptible to nucleophilic substitution, while the methoxy-

activated aromatic ring can participate in electrophilic aromatic substitution reactions.[1]

1-(2-Chloroethoxy)-
4-methoxybenzene

Nucleophilic Substitution
(e.g., with R₂NH, RS⁻, N₃⁻)

 RX-Cl 

Vilsmeier-Haack Reaction

 POCl₃/DMF 

Redox Polymerization
(as a monomer)

 Catalyst 

Functionalized Ethers
(Pharmaceutical Intermediates)

Pyrazole Carbaldehydes
(OLED/Solar Cell Materials)

Temperature-Responsive
Block Copolymers

Click to download full resolution via product page

Caption: Key reaction pathways and applications of the title compound.
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Nucleophilic Substitution
The terminal chlorine atom is a reactive site for substitution by a wide range of nucleophiles

(e.g., amines, thiols, azides), enabling the synthesis of more complex molecules and

pharmaceutical intermediates.[1]

Vilsmeier-Haack Reaction
This compound serves as a precursor in the Vilsmeier-Haack reaction to produce complex

derivatives like 3-(2-chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde.[1] These

pyrazole scaffolds are valuable in the development of materials for organic light-emitting diodes

(OLEDs) and solar cells.[1]

Polymer Chemistry
It can act as a monomer in redox polymerization processes.[1] This has been applied to the

synthesis of temperature-responsive block copolymers, which are "smart" materials with

potential applications in targeted drug delivery systems.[1] Its incorporation allows for the

creation of polymers that change their properties (e.g., solubility) in response to temperature

shifts.

Safety, Handling, and Storage
Proper handling of 1-(2-Chloroethoxy)-4-methoxybenzene is essential due to its potential

hazards.

Hazard Identification
Based on available safety data sheets, the compound is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[5]

Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[5]

Germ Cell Mutagenicity (Category 2): Suspected of causing genetic defects.[5]

Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory

irritation.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.smolecule.com/products/s681184
https://www.smolecule.com/products/s681184
https://www.smolecule.com/products/s681184
https://www.smolecule.com/products/s681184
https://www.smolecule.com/products/s681184
https://www.benchchem.com/product/b1278227/docs?utm_src=pdf-body#1-2-chloroethoxy-4-methoxybenzene-cas-3383-74-2-properties
https://www.fishersci.com/store/msds?partNumber=AC123110050&productDescription=1-2-CHLOROETHYL-4-METHO+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC123110050&productDescription=1-2-CHLOROETHYL-4-METHO+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC123110050&productDescription=1-2-CHLOROETHYL-4-METHO+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC123110050&productDescription=1-2-CHLOROETHYL-4-METHO+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278227?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aquatic Hazard (Chronic, Category 4): May cause long-lasting harmful effects to aquatic life.

Recommended Handling and PPE
Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.[5]

Personal Protective Equipment (PPE):

Wear appropriate protective gloves (e.g., nitrile).[6]

Use safety goggles with side-shields or a face shield.

Wear a lab coat.

If ventilation is inadequate, use a suitable respirator.[6]

Practices: Wash hands thoroughly after handling.[5] Avoid contact with skin, eyes, and

clothing. Do not ingest or inhale vapors or mist.[5]

Storage
Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]

Store locked up.[5]

Keep away from heat, sparks, and open flames.

First Aid Measures
If Swallowed: Call a POISON CENTER or doctor immediately if you feel unwell. Rinse

mouth.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[5]

If Inhaled: Remove the person to fresh air and keep comfortable for breathing. Call a

physician if you feel unwell.[5]
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Conclusion
1-(2-Chloroethoxy)-4-methoxybenzene is a strategically important chemical intermediate

whose value lies in its bifunctional nature. The presence of a reactive alkyl chloride and an

activated aromatic ring provides chemists with a versatile platform for constructing complex

molecular architectures. Its demonstrated utility in synthesizing precursors for advanced

materials and polymers underscores its significance in both academic research and industrial

applications, particularly in fields adjacent to drug development and materials science.

Adherence to strict safety protocols is mandatory when handling this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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